Cytallene
Cytallene
Brand Name:
Vulcanchem
CAS No.:
114987-19-8
VCID:
VC20803075
InChI:
InChI=1S/C8H9N3O2/c9-7-3-5-11(8(13)10-7)4-1-2-6-12/h1-5,12H,6H2,(H-,9,10,13)/b2-1?,11-4+
SMILES:
C1=C[N+](=CC=CCO)C(=NC1=N)[O-]
Molecular Formula:
C8H9N3O2
Molecular Weight:
179.18 g/mol
Cytallene
CAS No.: 114987-19-8
Cat. No.: VC20803075
Molecular Formula: C8H9N3O2
Molecular Weight: 179.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114987-19-8 |
|---|---|
| Molecular Formula | C8H9N3O2 |
| Molecular Weight | 179.18 g/mol |
| IUPAC Name | (1E)-1-(4-hydroxybut-2-enylidene)-4-iminopyrimidin-1-ium-2-olate |
| Standard InChI | InChI=1S/C8H9N3O2/c9-7-3-5-11(8(13)10-7)4-1-2-6-12/h1-5,12H,6H2,(H-,9,10,13)/b2-1?,11-4+ |
| Standard InChI Key | WBOPPXMLTYJKEO-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CN(C(=O)N=C1N)C=C=CCO |
| SMILES | C1=C[N+](=CC=CCO)C(=NC1=N)[O-] |
| Canonical SMILES | C1=CN(C(=O)N=C1N)C=C=CCO |
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